Methyl (E)-4-[3-[2-(methylamino)-2-oxoethyl]-1,1-dioxo-1,4-thiazinan-4-yl]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[3-[2-(methylamino)-2-oxoethyl]-1,1-dioxo-1,4-thiazinan-4-yl]-4-oxobut-2-enoate
• InChI: InChI=1S/C12H18N2O6S/c1-13-10(15)7-9-8-21(18,19)6-5-14(9)11(16)3-4-12(17)20-2/h3-4,9H,5-8H2,1-2H3,(H,13,15)/b4-3+
• InChI Key: XEUIDIXYRVWHRQ-ONEGZZNKSA-N
• Canonical SMILES: CNC(=O)CC1CS(=O)(=O)CCN1C(=O)C=CC(=O)OC
• Isomeric SMILES: CNC(=O)CC1CS(=O)(=O)CCN1C(=O)/C=C/C(=O)OC
• Molecular Formula: C12H18N2O6S
• Molecular Weight: 318.35 g/mol

Description

Methylamino compounds are a class of organic compounds that contain a methylamino group (-NH-CH3). They are often used in the synthesis of a wide range of chemicals, including pharmaceuticals and polymers.

Synthesis Analysis

The synthesis of N-methylated compounds often involves the reaction of a primary amine with a methylating agent. The process can be challenging due to selectivity issues caused by overmethylation. The synthesis and ring-opening polymerization (ROP) of α-substituted and N-methylated N-carboxy anhydrides (NCAs) of several amino acids have been investigated.

Molecular Structure Analysis

The molecular structure of methylamino compounds can vary greatly depending on the specific compound. For example, 3-(Methylamino)propionitrile has a molecular formula of C4H8N2 and a molecular weight of 84.12 g/mol.

Chemical Reactions Analysis

Methylamino compounds can undergo a variety of chemical reactions. For example, they can react with acids to form salts and water, a process known as acid-base neutralization. They can also undergo ring-opening polymerization (ROP) to form polymers.

Physical And Chemical Properties Analysis

Methylamino compounds typically have properties such as being less dense than water and soluble in water. They can also produce toxic gases during combustion.

Mechanism of Action

The mechanism of action of methylamino compounds can vary depending on the specific compound and its use. For example, in the pharmaceutical industry, some methylated drug candidates show enhanced activity compared to their non-methylated precursors due to changes in solubility, conformation, and metabolic activity.

Safety and Hazards

Methylamino compounds can pose various safety hazards. For example, they can cause irritation of the eyes, nose, and throat upon exposure. They can also react with various other chemicals, potentially leading to hazardous situations.

Future Directions

The development of new synthesis methods and applications for methylamino compounds is an active area of research. For example, there is ongoing research into the development of more efficient and selective methods for the synthesis of N-methylated compounds.